Cas no 312607-33-3 ((2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide
• CAS No: 312607-33-3
• MF: C₁₉H₁₂BrN₃O₃
• MW: 410.220883369446
• CID: 6075904
• PubChem ID: 4367822
• Update Time: 2025-06-08

(2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide
• (Z)-N-acetyl-6-bromo-2-((4-cyanophenyl)imino)-2H-chromene-3-carboxamide
• AB00124627-02
• HMS588D05
• AKOS001572744
• SR-01000399823
• SR-01000399823-1
• ChemDiv1_000423
• F0405-1120
• Oprea1_835459
• (2Z)-N-acetyl-6-bromo-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide
• 312607-33-3
• N-acetyl-6-bromo-2-(4-cyanophenyl)iminochromene-3-carboxamide

• Inchi： 1S/C19H12BrN3O3/c1-11(24)22-18(25)16-9-13-8-14(20)4-7-17(13)26-19(16)23-15-5-2-12(10-21)3-6-15/h2-9H,1H3,(H,22,24,25)/b23-19-
• InChI Key： ZHMWJYRKBKJKHY-NMWGTECJSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(NC(C)=O)=O)/C(=N/C1C=CC(C#N)=CC=1)/O2

Computed Properties

• Exact Mass: 409.00620g/mol
• Monoisotopic Mass: 409.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide

Research Brief on (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide (CAS: 312607-33-3)

The compound (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide (CAS: 312607-33-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The presence of the bromo and cyano functional groups in its structure contributes to its high binding affinity and selectivity towards target proteins. Molecular docking simulations and in vitro assays have demonstrated its efficacy in modulating key signaling pathways, making it a promising candidate for further development.

One of the most notable advancements is the optimization of the synthetic route for (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide, which has improved yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and chiral resolution to enhance the compound's pharmacological properties. These improvements are critical for scaling up production and conducting more extensive preclinical studies.

In terms of biological activity, recent in vivo studies have shown that the compound exhibits significant anti-proliferative effects against certain cancer cell lines, particularly those resistant to conventional therapies. Its mechanism of action involves the inhibition of protein kinases that are often overexpressed in malignant cells. Additionally, preliminary data suggest that the compound may have anti-inflammatory properties, potentially broadening its therapeutic applications.

Despite these promising findings, challenges remain in the development of (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and comprehensive toxicological studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles.

In conclusion, (2Z)-N-acetyl-6-bromo-2-(4-cyanophenyl)imino-2H-chromene-3-carboxamide represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its pharmacokinetic and pharmacodynamic profiles, as well as exploring its potential in combination therapies.